Cas no 114636-33-8 ((R)-(+)-1-Benzyl-3-acetylaminopyrrolidine)

• Product Name: (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine
• CAS No: 114636-33-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD04974061
• CID: 63084
• PubChem ID: 14116971
• Update Time: 2025-05-21

(R)-(+)-1-Benzyl-3-acetylaminopyrrolidine Chemical and Physical Properties

Names and Identifiers

• (R)-N-(1-Benzylpyrrolidin-3-yl)acetamide
• (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine
• (R)-1-Benzyl-3-Acetylamino Pyrrolidine
• N-[(3R)-1-benzylpyrrolidin-3-yl]acetamide
• (R)-1-BENZLY-3-ACETYLAMINOPYRROLIDINE
• N-((R)-1-Benzylpyrrolidin-3-yl)acetamide
• (R)-(+)-BENZYL-3-ACETYLAMINOPYRROLIDINE&
• CMSWETNAAPYFSH-CYBMUJFWSA-N
• 114636-33-8
• N-[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]acetamide
• (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine, 97%
• BRD-K41610306-001-01-1
• AS-75790
• Acetamide, N-[(3R)-1-(phenylmethyl)-3-pyrrolidinyl]-
• (R)-(+)-BENZYL-3-ACETYLAMINOPYRROLIDINE
• DTXSID00556133
• SCHEMBL1781392
• AKOS016843300
• CS-0513973

• MDL： MFCD04974061
• Inchi： 1S/C13H18N2O/c1-11(16)14-13-7-8-15(10-13)9-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,14,16)/t13-/m1/s1
• InChI Key： CMSWETNAAPYFSH-CYBMUJFWSA-N
• SMILES： O=C(C)N[C@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 218.14200
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.139 g/mL at 25 °C(lit.)
• Boiling Point: 307-308 °C760 mm Hg(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.5470(lit.)
• PSA: 32.34000
• LogP: 1.72580
• Solubility: Not determined

(R)-(+)-1-Benzyl-3-acetylaminopyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Additional information on (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine

Exploring (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine (CAS 114636-33-8): A Versatile Chiral Building Block in Modern Organic Synthesis

In the realm of asymmetric synthesis and pharmaceutical intermediates, (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine (CAS 114636-33-8) has emerged as a pivotal chiral scaffold. This enantiomerically pure compound, characterized by its pyrrolidine core and benzyl substitution, is increasingly sought after for its role in constructing complex molecules with high stereocontrol. Researchers and industries alike are leveraging its structural features to address challenges in drug discovery, catalysis, and material science, aligning with the growing demand for sustainable and efficient synthetic methodologies.

The acetylaminopyrrolidine moiety in this compound offers unique hydrogen-bonding capabilities and steric influence, making it invaluable for designing enzyme inhibitors and receptor modulators. Recent studies highlight its utility in kinase-targeted therapies, a hot topic in oncology research, where chirality often dictates drug efficacy. Its CAS registry number (114636-33-8) serves as a critical identifier for regulatory compliance and patent searches, reflecting the compound's integration into commercial pipelines.

From an industrial perspective, the scalability of (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine synthesis is under scrutiny as companies prioritize green chemistry principles. Innovations such as biocatalytic routes or flow chemistry adaptations are being explored to reduce waste—a response to the trending search query "sustainable chiral synthesis." The compound's benzyl-protected amine functionality also sparks interest in peptide mimetics, a field gaining traction due to AI-driven drug design platforms.

Analytical techniques like HPLC chiral separation and X-ray crystallography are frequently employed to validate the enantiopurity of CAS 114636-33-8, addressing quality concerns raised in forums and academic discussions. Furthermore, its stability under diverse conditions makes it a candidate for high-throughput screening libraries, answering frequent queries about "stable chiral auxiliaries."

As the scientific community pivots toward fragment-based drug design, the demand for rigid, three-dimensional fragments like this pyrrolidine derivative is surging. Patent analyses reveal its incorporation into novel CNS-targeting agents, correlating with rising searches for "blood-brain barrier permeable scaffolds." This trend underscores the compound's relevance in next-generation neuropharmacology.

In material science, the acetylaminopyrrolidine group's ability to coordinate metals is being harnessed for asymmetric catalysis—a topic dominating recent conference proceedings. The R-configuration at the stereocenter ensures predictable stereochemical outcomes, a feature highlighted in educational content targeting synthetic chemists.

With regulatory agencies emphasizing chiral purity in API manufacturing, CAS 114636-33-8 is positioned as a reference standard. Its spectral data (NMR, IR) are extensively documented, addressing the common search "characterization of chiral amines." This transparency supports its adoption in GMP environments.

The compound's compatibility with cross-coupling reactions further expands its utility, particularly in constructing axially chiral biaryls—a structural motif prevalent in agrochemicals. This application aligns with the surge in "chiral agrochemical development" queries observed in analytical chemistry forums.

Looking ahead, the integration of (R)-(+)-1-Benzyl-3-acetylaminopyrrolidine into machine learning-assisted molecular property prediction models is anticipated. As datasets grow, its well-defined stereochemistry serves as a training benchmark for algorithms predicting enantioselective reactivity—an intersection of chemistry and AI that dominates current literature.